![molecular formula C7H17N B1293817 1-Butanamine, N-propyl- CAS No. 20193-21-9](/img/structure/B1293817.png)
1-Butanamine, N-propyl-
Overview
Description
The compound "1-Butanamine, N-propyl-" is a chemical of interest in various research contexts. While the provided papers do not directly discuss "1-Butanamine, N-propyl-", they do provide insights into related compounds and methodologies that could be relevant for the synthesis, molecular structure analysis, and chemical reactions of similar amines.
Synthesis Analysis
The synthesis of related amines has been described in several studies. For instance, the asymmetric synthesis of enantiomers of alpha-ethyl phenethylamine derivatives has been reported, which could provide a methodological basis for synthesizing "1-Butanamine, N-propyl-" enantiomers . Additionally, the use of N-tert-butanesulfinyl imines as intermediates for the asymmetric synthesis of amines suggests a versatile approach that could potentially be adapted for the synthesis of "1-Butanamine, N-propyl-" .
Molecular Structure Analysis
Although the molecular structure of "1-Butanamine, N-propyl-" is not directly analyzed in the provided papers, the structural studies of organoboron compounds and their derivatives could offer insights into the molecular conformation and stereochemistry of similar amines . The detailed crystallographic data from these studies could inform the molecular structure analysis of "1-Butanamine, N-propyl-".
Chemical Reactions Analysis
The chemical reactivity of amines is a topic of interest in several papers. For example, the reductive amination of 1-phenyl-3-butanone to produce N-substituted 1-phenyl-3-butanamines demonstrates a reaction that could be analogous to reactions involving "1-Butanamine, N-propyl-" . Additionally, the synthesis of butanamides with various substituents and their biological activity suggests a range of possible chemical modifications and reactions for "1-Butanamine, N-propyl-" .
Physical and Chemical Properties Analysis
The physical and chemical properties of "1-Butanamine, N-propyl-" can be inferred from studies on similar compounds. The chromatographic and mass spectral analysis of 1-phenyl-3-butanamines provides information on the separation and identification of amine homologues, which could be relevant for the analysis of "1-Butanamine, N-propyl-" . Furthermore, the synthesis of butanamides and their evaluation for biological activity implies that "1-Butanamine, N-propyl-" may also possess distinct physical and chemical properties that could be explored for potential therapeutic applications .
Scientific Research Applications
Analytical Techniques
1-Butanamine, N-propyl- and similar compounds are analyzed using various techniques like infrared and mass spectra. These methods are essential for distinguishing between closely related compounds, especially in forensic analysis. For example, reversed-phase liquid chromatographic (RPLC) methods, which involve a C18 stationary phase and an aqueous acidic mobile phase, are used to separate compounds like MDMA and its isomeric butanamines (Noggle et al., 1991).
Synthesis and Differentiation
The synthesis of related compounds such as 2,3- and 3,4-methylenedioxyphenylalkylamines and their differentiation by mass spectral analysis is another significant area of research. This involves the use of tandem mass spectrometry for identifying various regioisomeric compounds (Borth et al., 2000).
Potential Therapeutic Applications
Certain derivatives of 1-Butanamine, N-propyl- have been suggested as potential therapeutic agents. For instance, compounds like 1-(1,3-benzodioxol-5-yl)-2-butanamine have been evaluated for their psychotherapeutic potential, indicating a new class of drugs that may facilitate psychotherapy (Nichols et al., 1986).
Kinetic Data and Reaction Studies
The reaction of benzaldehyde with n-butylamine to form 1-butanamine, N-(phenylmethylene) provides insights into the kinetics of imine synthesis reactions. This kind of study is crucial for understanding reaction mechanisms and optimizing industrial processes (Rasdi et al., 2013).
Thermodynamic and Thermophysical Properties
Research on the thermodynamic and thermophysical properties of organic nitrogen compounds, including 1- and 2-Butanamine, helps in understanding their behavior under different conditions. This information is vital for various industrial and chemical processes (Das et al., 1993).
properties
IUPAC Name |
N-propylbutan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17N/c1-3-5-7-8-6-4-2/h8H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWYZDPHNAGSFQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7066566 | |
Record name | 1-Butanamine, N-propyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7066566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butanamine, N-propyl- | |
CAS RN |
20193-21-9 | |
Record name | N-Propyl-1-butanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20193-21-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Propylbutylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020193219 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Butanamine, N-propyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Butanamine, N-propyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7066566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-propylbutylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.599 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-PROPYLBUTYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y441J3U9FB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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